Cas no 637022-50-5 (1-(4-bromo-3-methylphenyl)piperazine)

1-(4-Bromo-3-methylphenyl)piperazine is a brominated arylpiperazine derivative with a methyl substituent on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including the bromo and methyl groups, enhance reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The piperazine moiety provides a rigid framework for further functionalization, making it valuable in medicinal chemistry for designing ligands targeting CNS receptors. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

1-(4-bromo-3-methylphenyl)piperazine structure

637022-50-5 structure

Product Name:1-(4-bromo-3-methylphenyl)piperazine

CAS No:637022-50-5

MF:C₁₁H₁₅BrN₂

MW:255.154201745987

CID:1656403

PubChem ID:4738842

Update Time:2025-06-08

1-(4-bromo-3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- Piperazine, 1-(4-bromo-3-methylphenyl)-
- 1-(4-bromo-3-methylphenyl)piperazine
- 1-(4-Bromo-3-methylphenyl)-piperazine
- CS-0281030
- SCHEMBL2874530
- GS1630
- 637022-50-5
- KJFJJQOAKGKVFB-UHFFFAOYSA-N
- EN300-1911784
- Oprea1_535813
- Inchi： 1S/C11H15BrN2/c1-9-8-10(2-3-11(9)12)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
- InChI Key： KJFJJQOAKGKVFB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C)N1CCNCC1

Computed Properties

Exact Mass: 254.04195
Monoisotopic Mass: 254.04186g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 15.3Å²

Experimental Properties

PSA: 15.27

1-(4-bromo-3-methylphenyl)piperazine Pricemore >>

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